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Compound of Interest

Compound Name:
3-Bromo-4,5-

dihydroxybenzaldehyde

Cat. No.: B099904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 3-Bromo-4,5-dihydroxybenzaldehyde (CAS No. 16414-34-9). The following

procedures are designed to ensure the safety of laboratory personnel and to provide a clear,

step-by-step guide for operational and disposal protocols.

Hazard Identification and Safety Precautions
3-Bromo-4,5-dihydroxybenzaldehyde is a halogenated aromatic aldehyde that requires

careful handling due to its potential health hazards. The primary risks associated with this

compound are irritation to the skin, eyes, and respiratory system, and it is harmful if swallowed.

GHS Hazard Information:.[1]

Pictogram: GHS07 (Warning)[1]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1][3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Bromo-4,5-dihydroxybenzaldehyde to

minimize exposure and ensure personal safety.[4]
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PPE Category Specification

Eye Protection

Chemical safety goggles that meet ANSI Z.87.1

standards.[5] A face shield should be worn over

safety goggles when there is a risk of splashing.

[6][7]

Hand Protection

Nitrile gloves are required for handling this

chemical.[4][8] It is recommended to double-

glove for added protection.[9] Always inspect

gloves for tears or punctures before use.

Body Protection
A flame-resistant lab coat, fully buttoned, to

protect skin and clothing.[4][7]

Footwear
Closed-toe and closed-heel shoes must be worn

at all times in the laboratory.[4][7]

Respiratory

All handling of solid 3-Bromo-4,5-

dihydroxybenzaldehyde should be conducted in

a certified chemical fume hood to avoid

inhalation of dust.[4]

Experimental Protocol: Handling and Weighing
This protocol outlines the step-by-step procedure for safely handling and weighing solid 3-
Bromo-4,5-dihydroxybenzaldehyde.

Workflow for Handling 3-Bromo-4,5-dihydroxybenzaldehyde
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Preparation

Don Appropriate PPE

Step 1

Work in a Certified
Chemical Fume Hood

Step 2

Weighing Procedure

Tare Weighing Vessel
on Analytical Balance

Step 3

Carefully Transfer Solid
Using a Spatula

Step 4

Record Weight

Step 5

Cleanup and Disposal

Decontaminate Spatula
and Work Area

Step 6

Dispose of Contaminated
Materials in Halogenated

Organic Waste

Step 7

Remove PPE in Correct Order

Step 8

Wash Hands Thoroughly

Step 9

Click to download full resolution via product page

Caption: Workflow for handling 3-Bromo-4,5-dihydroxybenzaldehyde.

Methodology:

Preparation: Before handling the chemical, ensure that the chemical fume hood is

operational and the sash is at the appropriate height. Have all necessary equipment,

including a spatula, weighing paper or vessel, and a container for halogenated organic

waste, readily available within the fume hood.

Don PPE: Put on all required personal protective equipment as specified in the table above.

Weighing:
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Place a weighing vessel on the analytical balance and tare it.

Carefully transfer the desired amount of 3-Bromo-4,5-dihydroxybenzaldehyde from the

stock bottle to the weighing vessel using a clean spatula. Avoid generating dust.

Once the desired weight is obtained, securely close the stock bottle.

Post-Weighing:

Clean the spatula and any contaminated surfaces with an appropriate solvent (e.g.,

ethanol) and paper towels.

Dispose of the paper towels and any contaminated weighing paper in the designated

"Halogenated Organic Waste" container.[4]

Disposal Plan
Proper disposal of 3-Bromo-4,5-dihydroxybenzaldehyde and associated waste is crucial to

prevent environmental contamination and ensure laboratory safety.
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Waste Type Disposal Container

Solid Chemical Waste

Unused or waste 3-Bromo-4,5-

dihydroxybenzaldehyde should be placed in a

clearly labeled "Halogenated Organic Waste"

container.[4][8]

Contaminated Labware (disposable)

Items such as gloves, weighing paper, and

paper towels that are contaminated with the

chemical must be disposed of in the

"Halogenated Organic Waste" container.[4]

Contaminated Labware (reusable)

Glassware should be rinsed with an appropriate

solvent, and the rinsate collected in the

"Halogenated Organic Waste" container before

washing.

Solutions Containing the Chemical

All solutions containing 3-Bromo-4,5-

dihydroxybenzaldehyde must be disposed of in

a "Halogenated Organic Liquid Waste"

container.[10]

Important Considerations:

Never dispose of halogenated organic compounds down the drain.[4]

Ensure all waste containers are properly sealed and stored in a designated secondary

containment area.[9]

Follow all institutional and local regulations for hazardous waste disposal.

Emergency Procedures
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Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with plenty of soap and

water for at least 15 minutes.[6] Seek medical

attention if irritation persists.

Inhalation

Move the person to fresh air.[6] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[11] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[6] If the person is

conscious and alert, rinse their mouth with water

and give them 2-4 cupfuls of milk or water to

drink.[6] Never give anything by mouth to an

unconscious person.[6] Seek immediate medical

attention.

Spill

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal as

halogenated organic waste.[6] Clean the spill

area with a suitable solvent and decontaminate.

For large spills, evacuate the area and contact

your institution's environmental health and

safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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